Cas no 302-72-7 (2-aminopropanoic acid)

2-Aminopropanoic acid, also known as alanine, is a non-essential α-amino acid with the molecular formula C₃H₇NO₂. It exists in two enantiomeric forms, L-alanine and D-alanine, with L-alanine being the biologically active isomer. This compound serves as a key intermediate in metabolic pathways, including glucose-alanine cycling and protein biosynthesis. Its high solubility in water and stability under physiological conditions make it suitable for biochemical and pharmaceutical applications. 2-Aminopropanoic acid is widely utilized in cell culture media, nutritional supplements, and as a precursor for synthesizing peptides and fine chemicals. Its simple structure and versatile reactivity contribute to its importance in both industrial and research settings.
2-aminopropanoic acid structure
2-aminopropanoic acid structure
Product Name:2-aminopropanoic acid
CAS No:302-72-7
MF:C19H14O12
MW:434.307266712189
MDL:MFCD00064408
CID:36750
PubChem ID:24891244
Update Time:2025-11-02

2-aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • DL-Alanine
    • DL-Alanine (1.00963)
    • DL-2-Amino Propanoic Acid
    • H-DL-Ala-OH
    • DL-2-Aminopropionic acid
    • 2-Aminopropanoic acid
    • Alanine
    • ALANINE DI FOR BIOCHEMISTRY
    • ALANINE, DL-(RG)
    • L-Alanine
    • (±)-2-Aminopropionic acid
    • 2-amino-propanoic acid
    • 2-aminopropionic acid
    • Alanine,DL
    • dl-2-AMino propanic acid
    • DL-α-Alanine
    • dl-α-AMino propanic acid
    • A-L-arabinopyranoside
    • HY-N12351
    • DTXSID401341722
    • Ellagic acid 4-O-
    • Ellagic acid arabinoside
    • CS-0898866
    • DL-Alanine,99%
    • (R,S)-Alanine
    • (a-D-Mannosyl)7-b-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform a (protein)
    • D-2-Aminopropionic acid; (R)-2-Aminopropionic acid
    • NSC206315
    • Propanoic acid, 2-amino-
    • BRD-A33317514-001-01-3
    • 285977-86-8
    • AKOS000119663
    • L-.alpha.-Alanine
    • Alanine-1,2,3-13C3
    • D72543
    • DL-Alanine, >=99%, FCC, FG
    • DL-ALANINE [FCC]
    • NSC-7602
    • (S)-2-Aminopropionic acid;L-a-Aminopropionic acid
    • Q-101653
    • FEMA NO. 3818
    • AI3-08908
    • SY005245
    • NSC-206315
    • dl-.alpha.-Aminopropionic acid
    • AB02601
    • NSC 7602
    • L001042
    • CHEMBL12198
    • AKOS024264604
    • Q27101911
    • 2-amino-propionic acid
    • DL-2-Aminopropanoic acid
    • C01401
    • UNII-1FU7983T0U
    • ALANINE, .alpha.
    • E639
    • STK125106
    • (R)-(-)-2-AMINOPROPIONIC ACID
    • L-
    • AKOS016039389
    • L-ALANINE-2-13C-15N
    • bmse000282
    • SY002277
    • DL-Alanine, FCC, >=99%
    • L(+)-Alanine
    • alanin
    • NS00002090
    • .alpha.-Alanine
    • alanina
    • Alanine, DL-
    • CS-0022544
    • L-ALANINE (3-13C)
    • H-D-Ala-OH;(R)-Alanine;(2R)-2-aminopropanoic acid
    • 915B7CC8-31B0-4478-904B-D54B7ECC1E4D
    • D,L-Alanine
    • L-Alanine-C2
    • Alanine, L isomer
    • 2-Amino propanoic acid
    • L-.alpha.-Aminopropionic acid
    • DL-Alanine, >=99% (HPLC)
    • ALANINE, ALPHA
    • L-ALANINE EXTRA PURE
    • l alanine
    • DTXSID6031255
    • Alanine #
    • L-Isomer alanine
    • CCRIS 8596
    • F1652-0639
    • DL-Ala
    • 1FU7983T0U
    • (+/-)-Alanine
    • 302-72-7
    • L-ALANINE (D7)
    • DL-Aminopropionic Acid,(S)
    • (+/-)-2-Aminopropionic acid
    • BCP26675
    • (.+/-.)-Alanine
    • (.+-.)-Alanine
    • DL-alpha-Alanine
    • (+-)-Alanine
    • (+/-)-2-AMINOPROPANOIC ACID
    • DL-.alpha.-Alanine
    • (alpha-D-mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform A (protein)
    • DL-Alanine, Vetec(TM) reagent grade, 98%
    • (+-)-2-Aminopropionic acid
    • DL-ALANINE (2-13C)
    • Z57396987
    • A-Aminopropionic acid
    • DB-029692
    • A0178
    • Alanine, L-isomer
    • EN300-18224
    • (RS)-2-Aminopropionsaeure
    • ALANINE DL-FORM [MI]
    • NSC158286
    • (DL)-Alanine
    • DL-alpha-Aminopropionic acid
    • .alpha.-Aminopropionic acid
    • MFCD00064408
    • CHEBI:16449
    • NSC7602
    • EINECS 206-126-4
    • HY-N2362
    • DB-048512
    • BCP31944
    • D,LAlanine
    • Alanine, DL
    • QCA16326
    • L-Alanine, USP, EP Grade
    • 206-126-4
    • DLalphaAminopropionic acid
    • DTXCID4011255
    • DL2Aminopropanoic acid
    • FA00639
    • WAA38665
    • L-Alanine, from non-animal source, suitable for cell culture
    • DL2Aminopropionic acid
    • DLalphaAlanine
    • (R,S)-2-Aminopropionic acid
    • 2-aminopropanoic acid
    • MDL: MFCD00064408
    • Inchi: 1S/C19H14O12/c20-6-1-4-9-10-5(18(27)30-15(9)12(6)23)2-8(13(24)16(10)31-17(4)26)29-19-14(25)11(22)7(21)3-28-19/h1-2,7,11,14,19-25H,3H2/t7-,11-,14+,19-/m0/s1
    • InChI Key: KNURQRIPZJJYQO-FYZLSVPNSA-N
    • SMILES: O1C[C@@H]([C@@H]([C@H]([C@@H]1OC1C=C2C(=O)OC3=C(C(=CC4C(=O)OC(C=1O)=C2C=43)O)O)O)O)O
    • BRN: 1720250

Computed Properties

  • Exact Mass: 89.04770
  • Monoisotopic Mass: 89.047678466 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 61.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Molecular Weight: 89.09
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Color/Form: White prismatic, needle or rod-shaped crystals. It tastes sweet.
  • Density: 1.42
  • Melting Point: 289 °C (dec.) (lit.)
  • Boiling Point: 212.9 °C at 760 mmHg
  • Flash Point: 82.6 °C
  • Refractive Index: 1.4650 (estimate)
  • Solubility: H2O: soluble
  • Water Partition Coefficient: 156 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 63.32000
  • LogP: 0.11850
  • Solubility: Soluble in hot water, soluble in water, slightly soluble in ethanol.
  • Merck: 204
  • FEMA: 3818 | DL-ALANINE
  • pka: pK1 2.35; pK2 9.87(at 25℃)

2-aminopropanoic acid Security Information

2-aminopropanoic acid Customs Data

  • HS CODE:2936240000
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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2-aminopropanoic acid Production Method

2-aminopropanoic acid Suppliers

Shanghai Jinhuan Chemical CO., LTD.
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(CAS:302-72-7)DL-Alanine
Order Number:JH227
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:302-72-7)DL-丙氨酸
Order Number:LE8424315;LE6669;LE18858
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:302-72-7)DL-Alanine
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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2-aminopropanoic acid Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

2-aminopropanoic acid Related Literature

Additional information on 2-aminopropanoic acid

2-Aminopropanoic Acid (CAS No. 302-72-7): Properties, Applications, and Market Insights

2-Aminopropanoic acid, also known as alanine (CAS No. 302-72-7), is a non-essential amino acid that plays a crucial role in various biological processes. This compound is widely recognized for its significance in protein synthesis, energy metabolism, and biochemical research. With the increasing focus on health supplements and nutraceuticals, 2-aminopropanoic acid has gained attention for its potential benefits in sports nutrition and metabolic health.

The molecular formula of 2-aminopropanoic acid is C3H7NO2, and it exists in two enantiomeric forms: L-alanine and D-alanine. The L-isomer is the naturally occurring form and is commonly used in dietary supplements and pharmaceutical formulations. Recent studies have explored its role in glucose metabolism, making it a subject of interest for researchers investigating diabetes management strategies.

In industrial applications, 2-aminopropanoic acid serves as a building block for the synthesis of more complex organic compounds. Its derivatives are utilized in the production of biodegradable polymers, which aligns with the growing demand for sustainable materials in various sectors. The compound's compatibility with green chemistry principles has positioned it as a valuable component in eco-friendly manufacturing processes.

The global market for 2-aminopropanoic acid has shown steady growth, driven by its diverse applications in food additives, cosmetic formulations, and biomedical research. Manufacturers are increasingly focusing on fermentation technologies to produce high-purity L-alanine, responding to the demand from the health and wellness industry. Market analysts predict continued expansion, particularly in regions with growing health-conscious populations.

From a biochemical perspective, 2-aminopropanoic acid participates in the glucose-alanine cycle, a critical pathway for energy transfer between tissues. This property has made it a popular ingredient in sports nutrition products, where it is valued for its potential to support muscle recovery and endurance performance. Recent innovations in delivery systems have enhanced its bioavailability in nutritional supplements.

Quality control standards for 2-aminopropanoic acid production have become increasingly stringent, with emphasis on pharmaceutical-grade purity and GMP compliance. Analytical techniques such as HPLC analysis and spectroscopic methods are routinely employed to ensure product consistency. These developments reflect the compound's growing importance in precision medicine applications and personalized nutrition approaches.

Research into novel applications of 2-aminopropanoic acid continues to expand, with recent studies examining its potential in neuroprotective therapies and metabolic disorder treatments. The compound's compatibility with biocompatible materials has also sparked interest in tissue engineering applications. As scientific understanding of its mechanisms deepens, new opportunities emerge for this versatile amino acid in biotechnology innovations.

The environmental profile of 2-aminopropanoic acid production has improved significantly with advances in bio-based synthesis methods. Many manufacturers now utilize renewable feedstocks and energy-efficient processes, addressing concerns about sustainable chemistry practices. These developments align with global initiatives for green manufacturing and circular economy principles in the chemical industry.

In conclusion, 2-aminopropanoic acid (CAS No. 302-72-7) represents a multifaceted compound with growing importance across multiple industries. From its fundamental role in biochemical pathways to emerging applications in advanced materials and therapeutic formulations, this amino acid continues to demonstrate remarkable versatility. As research progresses and market demands evolve, alanine is poised to maintain its relevance in scientific and industrial contexts.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
(CAS:302-72-7)DL-Alanine
JH227
Purity:98.00%
Quantity:25kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:302-72-7)DL-丙氨酸
LE8424315;LE6669;LE18858
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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